Cas no 840480-20-8 (2-amino-N-phenyl-1-(E)-(pyridin-2-yl)methylideneamino-1H-pyrrolo2,3-bquinoxaline-3-carboxamide)

• Product Name: 2-amino-N-phenyl-1-(E)-(pyridin-2-yl)methylideneamino-1H-pyrrolo2,3-bquinoxaline-3-carboxamide
• CAS No: 840480-20-8
• MF: C₂₃H₁₇N₇O
• MW: 407.427383184433
• CID: 5437990
• Update Time: 2025-07-16

2-amino-N-phenyl-1-(E)-(pyridin-2-yl)methylideneamino-1H-pyrrolo2,3-bquinoxaline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-phenyl-1-[(E)-pyridin-2-ylmethylideneamino]pyrrolo[3,2-b]quinoxaline-3-carboxamide
• 2-amino-N-phenyl-1-(E)-(pyridin-2-yl)methylideneamino-1H-pyrrolo2,3-bquinoxaline-3-carboxamide

• Inchi： 1S/C23H17N7O/c24-21-19(23(31)27-15-8-2-1-3-9-15)20-22(29-18-12-5-4-11-17(18)28-20)30(21)26-14-16-10-6-7-13-25-16/h1-14H,24H2,(H,27,31)
• InChI Key： QWWSYLDDRKMBNN-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=C2C(C(NC3=CC=CC=C3)=O)=C(N)N(N=CC3=NC=CC=C3)C=12

Additional information on 2-amino-N-phenyl-1-(E)-(pyridin-2-yl)methylideneamino-1H-pyrrolo2,3-bquinoxaline-3-carboxamide

Comprehensive Overview of 2-amino-N-phenyl-1-(E)-(pyridin-2-yl)methylideneamino-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide (CAS No. 840480-20-8)

The compound 2-amino-N-phenyl-1-(E)-(pyridin-2-yl)methylideneamino-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide (CAS No. 840480-20-8) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its intricate structure, featuring a pyrroloquinoxaline core coupled with a pyridine and phenyl substituent, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a pivotal role in modulating cellular signaling pathways.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments in oncology and inflammatory diseases. The unique scaffold of 2-amino-N-phenyl-1-(E)-(pyridin-2-yl)methylideneamino-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide offers a versatile platform for structure-activity relationship (SAR) studies. Its quinoxaline moiety, in particular, is known for its ability to interact with biological targets such as protein kinases and G-protein-coupled receptors (GPCRs), which are frequently explored in drug development.

One of the most frequently asked questions in scientific forums is how this compound compares to other quinoxaline derivatives in terms of efficacy and selectivity. Preliminary studies suggest that the presence of the pyridinylmethylideneamino group enhances its binding affinity to specific enzymatic pockets, potentially reducing off-target effects. This characteristic is crucial for developing next-generation therapeutics with improved safety profiles.

Another hot topic in the scientific community is the synthetic accessibility of 2-amino-N-phenyl-1-(E)-(pyridin-2-yl)methylideneamino-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide. Researchers are actively exploring scalable and cost-effective routes to synthesize this compound, given its potential as a lead compound in drug discovery. The incorporation of green chemistry principles, such as catalytic methods and solvent-free reactions, is also being investigated to align with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

The compound's physicochemical properties, including its logP (partition coefficient) and aqueous solubility, are critical factors influencing its pharmacokinetic profile. These parameters are often discussed in the context of drug-likeness and ADME (absorption, distribution, metabolism, and excretion) optimization. Understanding these aspects is essential for advancing 2-amino-N-phenyl-1-(E)-(pyridin-2-yl)methylideneamino-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide from the bench to the clinic.

In summary, 2-amino-N-phenyl-1-(E)-(pyridin-2-yl)methylideneamino-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide (CAS No. 840480-20-8) represents a fascinating area of research with broad implications for drug discovery. Its unique structural features, combined with its potential therapeutic applications, make it a subject of ongoing investigation. As the scientific community continues to unravel its mechanisms of action and optimize its properties, this compound may pave the way for innovative treatments in various disease areas.